2-((5-(2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[[5-[2-(2,4-dioxopyrimidin-1-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H15N5O5S/c21-11-3-5-20(14(23)17-11)6-4-13-18-19-15(25-13)26-9-12(22)16-8-10-2-1-7-24-10/h1-3,5,7H,4,6,8-9H2,(H,16,22)(H,17,21,23)
• InChI Key: YFRGEAYZDOEZNF-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CSC2=NN=C(O2)CCN3C=CC(=O)NC3=O
• Molecular Formula: C15H15N5O5S
• Molecular Weight: 377.4 g/mol

Description

2-((5-(2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C15H15N5O5S and its molecular weight is 377.38. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Properties

• Thiazolopyrimidine Derivatives : Research on thiazolopyrimidine derivatives has demonstrated significant antinociceptive and anti-inflammatory activities, suggesting the potential of similar compounds in the treatment of pain and inflammation without focusing on specific drug dosage or side effects (Selvam et al., 2012).

• Oxadiazole Derivatives : Studies on 1,3,4-oxadiazole derivatives reveal their valuable biological effects, including cytotoxic, antibacterial, antifungal, and anti-tubercular activities. This highlights the potential of such compounds in developing new antimicrobial agents (Jafari et al., 2017).

Synthesis and Chemical Properties

• Furoxan Pharmaceuticals : Functionally substituted 1,2,5-oxadiazole 2-oxides (furoxans) are important pharmaceutical scaffolds for the preparation of various pharmacologically active substances. The synthesis of furoxans bearing hydrazone functionality suggests their promise as drug candidates for treating neglected diseases, indicating a methodological significance in chemical synthesis and potential therapeutic applications (Epishina et al., 2022).

Anticancer and Antitubercular Agents

• Tetrahydropyrimidine–Isatin Hybrids : A series of tetrahydropyrimidine–isatin hybrids have been synthesized and evaluated for their antibacterial, antifungal, and anti-tubercular activities. This research signifies the potential of structurally similar compounds in the development of new treatments for infectious diseases and possibly cancer (Akhaja & Raval, 2012).

Vasodilator Action and Nitric Oxide Generation

• Furoxans as Nitrovasodilators : Studies on furoxans, a class of compounds related to oxadiazoles, reveal their vasodilator action mediated through the generation of nitric oxide (NO) from chemical reactions with sulfhydryl groups. This demonstrates the potential of similar compounds in the development of treatments for cardiovascular diseases, showcasing their pharmacodynamic properties without delving into specific drug applications (Feelisch, Schönafinger, & Noack, 1992).